N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-nitrophenyl)methyl]-1-phenylmethanamine

• IUPAC Name: N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-nitrophenyl)methyl]-1-phenylmethanamine
• InChI: InChI=1S/C23H22N6O2/c1-17-9-6-7-14-21(17)28-23(24-25-26-28)22(19-11-4-3-5-12-19)27(2)16-18-10-8-13-20(15-18)29(30)31/h3-15,22H,16H2,1-2H3
• InChI Key: FJJDHSGTEYWKLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)C(C3=CC=CC=C3)N(C)CC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H22N6O2
• Molecular Weight: 414.5 g/mol

Description

N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-nitrophenyl)methyl]-1-phenylmethanamine is a complex organic compound with a unique structure that includes a tetrazole ring, a methylphenyl group, and a nitrophenylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-nitrophenyl)methyl]-1-phenylmethanamine typically involves multiple steps. One common route includes the formation of the tetrazole ring through a cycloaddition reaction between an organic nitrile and sodium azide under neutral conditions and microwave heating . The organocatalyst, 5-azido-1-methyl-3,4-dihydro-2H-pyrrolium azide, can be used to accelerate this reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization are common in industrial settings to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-nitrophenyl)methyl]-1-phenylmethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of nitro and other oxidized derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group, resulting in different amine derivatives.

Substitution: The tetrazole ring can participate in nucleophilic substitution reactions, where substituents on the ring are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like amines, thiols, and halides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-nitrophenyl)methyl]-1-phenylmethanamine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structure and biological activity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-nitrophenyl)methyl]-1-phenylmethanamine involves its interaction with specific molecular targets and pathways. The tetrazole ring can mimic carboxylic acids, allowing the compound to bind to enzymes and receptors in biological systems. This binding can inhibit or activate specific pathways, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine: Lacks the nitrophenylmethyl group, resulting in different chemical and biological properties.

N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-aminophenyl)methyl]-1-phenylmethanamine:

Uniqueness

N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-N-[(3-nitrophenyl)methyl]-1-phenylmethanamine is unique due to its combination of a tetrazole ring, a nitrophenylmethyl group, and a methylphenyl group. This unique structure imparts specific chemical and biological properties that are not found in similar compounds.